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Compound of Interest

Compound Name: 2-Iodopropane

Cat. No.: B156323 Get Quote

The safe and compliant disposal of 2-iodopropane is critical for ensuring personnel safety and

environmental protection. As a flammable, hazardous, and environmentally damaging

chemical, it necessitates a structured disposal protocol. This guide provides detailed, step-by-

step procedures for researchers, scientists, and drug development professionals to manage 2-
iodopropane waste effectively.

I. Immediate Safety and Hazard Profile
Before handling 2-iodopropane for disposal, it is essential to be aware of its primary hazards.

This chemical is a flammable liquid and vapor that can cause serious skin and eye irritation.[1]

[2][3] It is also harmful if swallowed and may cause respiratory irritation.[1][3][4] Long-term or

repeated exposure may have more severe health effects, with some data suggesting it is a

suspected carcinogen and may cause genetic defects. Environmentally, it is toxic to aquatic life

with long-lasting effects.

Key Safety Precautions:

Always handle 2-iodopropane in a well-ventilated area, preferably within a chemical fume

hood.[4][5][6]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles or a face shield, and a flame-retardant lab coat.[1][4][7]

Prevent contact with skin, eyes, and clothing.[8]
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Keep away from heat, sparks, open flames, and other ignition sources.[1][2][9]

Ground and bond containers and receiving equipment to prevent static discharge.[1][4]

Use only non-sparking tools when handling.[1][6]

II. Step-by-Step Disposal Procedure
The disposal of 2-iodopropane must adhere strictly to local, state, and federal regulations.[1]

Disposing of this chemical down the drain or with regular trash is prohibited.[1][9][10]

Step 1: Waste Identification and Segregation

Identify the Waste Stream: Characterize the waste. Is it unused 2-iodopropane, a solution

containing it, or materials contaminated with it (e.g., absorbent pads, gloves)?

Segregate as Halogenated Waste: 2-Iodopropane is a halogenated organic compound. It

must be collected separately from non-halogenated solvents.[3][11] Do not mix it with other

waste categories like acids, bases, or oxidizers.[1][10]

Step 2: Proper Waste Collection and Containment

Select an Appropriate Container: Use a designated, properly labeled hazardous waste

container. The container must be made of a material compatible with 2-iodopropane and

have a secure, tight-fitting lid.[7][11]

Label the Container: Clearly label the container with "Hazardous Waste," the full chemical

name "2-Iodopropane," and any other components in the waste mixture. Indicate the

associated hazards (e.g., "Flammable," "Irritant").[10]

Collect the Waste: Pour liquid waste carefully into the container, avoiding splashes.[11] For

solid waste contaminated with 2-iodopropane (e.g., paper towels, contaminated PPE),

double-bag it in clearly labeled plastic bags before placing it in the solid waste container.

Keep Containers Closed: Always keep waste containers sealed except when adding waste.

[10][11] Do not fill containers beyond 90% of their capacity to allow for vapor expansion.[11]

Step 3: Safe Interim Storage
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Designated Storage Area: Store the sealed waste container in a designated, well-ventilated,

and cool satellite accumulation area or a central hazardous waste storage facility.[1][6]

Secondary Containment: Place the waste container in secondary containment (e.g., a

chemical-resistant tray or tub) to contain any potential leaks.[10]

Avoid Incompatibles: Ensure the storage location is away from incompatible materials,

particularly strong oxidizing agents and strong bases.[4][12] Also, protect it from direct

sunlight and heat sources.[4][6][12]

Step 4: Arranging for Final Disposal

Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department to

schedule a waste pickup.[10]

Licensed Disposal Facility: The waste will be handled by a licensed hazardous waste

disposal company.[4][7] The standard disposal method for this type of waste is high-

temperature incineration in a licensed facility, often after being mixed with a suitable

combustible material.[5] Landfill burial in a specially licensed site is another potential, though

less common, disposal route.[5]

Handle Uncleaned Containers: Treat any empty containers that have not been properly

decontaminated as hazardous waste themselves.[1]

III. Spill Management Protocol
In the event of a spill, immediate and safe cleanup is paramount.

Evacuate and Alert: Evacuate non-essential personnel from the immediate area. Alert

colleagues and your supervisor.[9]

Remove Ignition Sources: Immediately extinguish all nearby flames and turn off any spark-

producing equipment.[6]

Ventilate: Ensure the area is well-ventilated.

Contain the Spill: For small spills, use an inert absorbent material like sand, vermiculite, or a

commercial sorbent pad to contain and soak up the liquid.[4][8][12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/148938
https://chemstock.ae/wp-content/uploads/2019/05/msds/56388MSDS.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10254340&lang=EN
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://chemstock.ae/wp-content/uploads/2019/05/msds/56388MSDS.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10254340&lang=EN
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1443578496_ISOPROPYLIODIDE-CASNO-75-30-9-MSDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR4540.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR4540.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/148938
https://www.chemicalbook.com/msds/2-iodopropane.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/56388MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-isopropyl-iodide-CASNO-75-30-4222C-EN.aspx
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10254340&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a labeled, sealable container for hazardous waste disposal.[4][6]

Decontaminate: Clean the affected area thoroughly.

Dispose of Cleanup Materials: All materials used for the cleanup must be disposed of as

hazardous waste.[10]

Data and Classifications
The following table summarizes key quantitative and classification data for 2-iodopropane
relevant to its safe handling and disposal.

Parameter Value Reference

UN Number UN2392 [4]

Hazard Class 3 (Flammable Liquid) [4]

Packing Group III [4]

GHS Hazard Statements
H226, H302, H315, H319,

H335
[1][2][3]

Water Solubility 1.4 g/L [3]

Storage Class 3 (Flammable liquids) [3]

WGK (Water Hazard Class)
WGK 3 (highly hazardous to

water)
[3]

Disposal Workflow Diagram
The logical flow for the proper disposal of 2-iodopropane is illustrated below. This workflow

ensures that all critical safety and regulatory steps are followed from waste generation to final

disposal.
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Caption: Workflow for the safe disposal of 2-iodopropane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b156323?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/aldrich/148938
https://www.fishersci.co.uk/store/msds?partNumber=10011880&productDescription%3D2-Iodopropane%2C+98+%25%2C+stabilized%2C+100ml&countryCode=GB&language=en
https://www.merckmillipore.com/MY/en/product/2-Iodopropane,MDA_CHEM-843955
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR4540.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/56388MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1443578496_ISOPROPYLIODIDE-CASNO-75-30-9-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-isopropyl-iodide-CASNO-75-30-4222C-EN.aspx
https://www.chemicalbook.com/msds/2-iodopropane.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10254340&lang=EN
https://www.benchchem.com/product/b156323#2-iodopropane-proper-disposal-procedures
https://www.benchchem.com/product/b156323#2-iodopropane-proper-disposal-procedures
https://www.benchchem.com/product/b156323#2-iodopropane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
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